Cas no 1248796-97-5 (3-Bromo-2-(3-bromopropyl)thiophene)

• Product Name: 3-Bromo-2-(3-bromopropyl)thiophene
• CAS No: 1248796-97-5
• MF: C₇H₈Br₂S
• MW: 284.011419296265
• CID: 5282242
• Update Time: 2025-11-05

3-Bromo-2-(3-bromopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3-bromopropyl)thiophene
• Thiophene, 3-bromo-2-(3-bromopropyl)-
• 3-Bromo-2-(3-bromopropyl)thiophene

• Inchi： 1S/C7H8Br2S/c8-4-1-2-7-6(9)3-5-10-7/h3,5H,1-2,4H2
• InChI Key： OJWQJKQNUNEUHU-UHFFFAOYSA-N
• SMILES： BrCCCC1=C(C=CS1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-2-(3-bromopropyl)thiophene

Comprehensive Overview of 3-Bromo-2-(3-bromopropyl)thiophene (CAS No. 1248796-97-5): Properties, Applications, and Industry Relevance

3-Bromo-2-(3-bromopropyl)thiophene (CAS No. 1248796-97-5) is a specialized brominated thiophene derivative that has garnered significant attention in organic synthesis and material science. This compound features a thiophene ring substituted with bromine atoms at strategic positions, making it a versatile intermediate for constructing complex molecular architectures. Its unique electrophilic reactivity and structural modularity align with the growing demand for high-performance organic electronic materials and pharmaceutical precursors.

In recent years, the surge in sustainable chemistry and green synthesis has driven researchers to explore efficient pathways for functionalizing heterocyclic compounds like 3-Bromo-2-(3-bromopropyl)thiophene. Its dual bromine substituents enable cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in designing conjugated polymers for OLEDs and organic photovoltaics. These applications resonate with global trends in renewable energy and carbon-neutral technologies, addressing frequent search queries like "thiophene derivatives in solar cells" or "brominated intermediates for drug discovery."

The physicochemical properties of CAS No. 1248796-97-5 further underscore its utility. With a molecular weight of 294.01 g/mol and predictable solubility in organic solvents, it integrates seamlessly into multistep synthetic workflows. Analytical techniques like NMR spectroscopy and HPLC purity testing confirm its structural integrity, a critical factor for industries prioritizing quality control and regulatory compliance. This aligns with common search terms such as "how to characterize brominated thiophenes" and "HPLC methods for heterocyclic compounds."

Beyond electronics, 3-Bromo-2-(3-bromopropyl)thiophene serves as a scaffold for bioactive molecules. Medicinal chemists leverage its thiophene core to develop kinase inhibitors and antimicrobial agents, topics frequently explored in drug development forums. The compound’s selective reactivity also supports click chemistry applications, a trending topic in bioconjugation and diagnostic probe design.

From an industrial perspective, scalability and cost-effective synthesis of CAS No. 1248796-97-5 remain focal points. Innovations in catalytic bromination and flow chemistry have optimized its production, reducing waste and energy consumption—key concerns for ESG (Environmental, Social, and Governance)-driven enterprises. Searches like "green bromination techniques" or "thiophene supply chain" reflect these priorities.

In summary, 3-Bromo-2-(3-bromopropyl)thiophene exemplifies the intersection of cutting-edge research and industrial practicality. Its role in advancing organic electronics, pharmaceuticals, and sustainable chemistry ensures its relevance in both academic and commercial spheres. As interest in tailored heterocycles grows, this compound will likely remain a keystone intermediate for innovation.